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Compound of Interest

Compound Name: Tetrapropylene glycol

Cat. No.: B038144 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Tetrapropylene Glycol

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physicochemical

properties of Tetrapropylene glycol. The information is curated for professionals in research

and development who require precise data for formulation, analysis, and process design. This

document summarizes key quantitative data in a structured format, details the experimental

protocols for their determination, and includes a mandatory visualization of an experimental

workflow.

Chemical Identity
Tetrapropylene glycol (TPG) is a polyether compound, a member of the propylene glycol

family. It is a clear, viscous liquid.

IUPAC Name: 2-[2-[2-(2-hydroxypropoxy)propoxy]propoxy]propan-1-ol[1]

Molecular Formula: C₁₂H₂₆O₅[1][2][3][4]

Molecular Weight: 250.33 g/mol [1][2][3][4]

CAS Registry Numbers: 24800-25-7, 25657-08-3, 30242-05-8[1][2][3]
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Physicochemical Properties
The following table summarizes the key physicochemical properties of Tetrapropylene glycol.
It is important to note that some values may vary between different sources, which can be

attributed to variations in experimental conditions or the presence of isomers.

Property Value Source(s)

Molecular Weight 250.33 g/mol [1][2][3][4]

Density 1.033 g/cm³ [2][5]

Boiling Point
269.1°C to 348.9°C at 760

mmHg
[2][5][6]

Flash Point 116.6°C to 164.8°C [2][5]

Vapor Pressure 2.96E-06 mmHg at 25°C [5]

Refractive Index 1.455 [5]

pKa (Predicted) 14.41 ± 0.20 [4][6]

Physical State Liquid [1][4]

Experimental Protocols
The determination of the physicochemical properties of a substance like Tetrapropylene
glycol requires precise and validated experimental methods. Below are detailed protocols for

measuring some of the key properties.

Determination of Density
The density of a liquid is its mass per unit volume. A common and straightforward method for its

determination involves the use of a graduated cylinder and an electronic balance.[7][8][9]

Apparatus:

Electronic balance (precision of at least 0.01 g)

Graduated cylinder (e.g., 50 mL or 100 mL)
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Thermometer

Procedure:

Ensure the graduated cylinder is clean and completely dry.

Place the empty graduated cylinder on the electronic balance and tare the balance to zero.

Carefully pour a known volume of Tetrapropylene glycol into the graduated cylinder. To

minimize error, read the volume from the bottom of the meniscus at eye level.[7]

Record the exact volume of the liquid.

Place the graduated cylinder containing the liquid back onto the tared balance.

Record the mass of the liquid.

Measure and record the temperature of the liquid, as density is temperature-dependent.

Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).[7]

For improved accuracy, it is recommended to repeat the measurement at least three times

and calculate the average density.[7][9]

Determination of Dynamic Viscosity
Viscosity is a measure of a fluid's resistance to flow.[10] For liquids like Tetrapropylene glycol,
a rotational viscometer provides a reliable method for determining dynamic viscosity.[11]

Apparatus:

Rotational viscometer

Appropriate spindle for the expected viscosity range

Beaker or sample container

Water bath for temperature control
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Procedure:

Calibrate the rotational viscometer according to the manufacturer's instructions.

Place a sufficient amount of Tetrapropylene glycol into the sample container to ensure the

spindle will be properly immersed.

Place the sample container in a water bath set to the desired temperature and allow the

sample to reach thermal equilibrium.

Select an appropriate spindle and attach it to the viscometer.

Immerse the spindle into the liquid up to the immersion mark.

Set the rotational speed of the spindle. The speed should be chosen to give a torque reading

within the optimal range for the instrument (typically 20-80% of the full scale).

Allow the reading to stabilize, which indicates that the shear stress in the fluid has reached a

steady state.

Record the torque reading and the rotational speed.

The viscometer will typically calculate and display the dynamic viscosity directly in units such

as Pascal-seconds (Pa·s) or centipoise (cP). If not, the viscosity can be calculated using the

instrument's calibration constants.

Repeat the measurement at different rotational speeds to check for Newtonian behavior and

at different temperatures as required.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[12] The vapor pressure method is a precise way to

determine this property.[12]

Apparatus:
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A total pressure apparatus or a custom-built setup with a boiling flask, condenser, and

pressure sensor.

Heating mantle or oil bath.

Calibrated digital thermometer or thermocouple.

Vacuum pump (for measurements at reduced pressure).

Procedure:

Place a sample of Tetrapropylene glycol into the boiling flask.

Assemble the apparatus, ensuring all connections are sealed to maintain a closed system.

If measuring the normal boiling point, the system is kept at atmospheric pressure. If

determining a vapor pressure curve, the system is connected to a vacuum pump to control

the pressure.

Begin heating the sample gently while monitoring the temperature and pressure.

The boiling point is the temperature at which the liquid boils and a stable pressure reading is

observed. This is the temperature at which the vapor pressure of the liquid is equal to the

pressure within the system.

For a full vapor pressure curve, this process is repeated at various controlled pressures.[13]

[14] The normal boiling point is the temperature at which the vapor pressure equals 760

mmHg (1 atm).[12]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

density of Tetrapropylene glycol.
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4. Record the volume (V).
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the temperature.

8. Calculate Density
ρ = m / V

Repeat for
accuracy?

Yes

Calculate average
density.

No

End

Click to download full resolution via product page

Workflow for Density Determination of a Liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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